Cas no 422308-84-7 (4-(thiophen-2-yl)but-3-yn-2-ol)

• Product Name: 4-(thiophen-2-yl)but-3-yn-2-ol
• CAS No: 422308-84-7
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 2637148
• PubChem ID: 11309608
• Update Time: 2025-11-01

4-(thiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-yl)but-3-yn-2-ol
• HS-3721
• 4-thiophen-2-ylbut-3-yn-2-ol
• F2167-6319
• AKOS040816790
• 4-(2-Thienyl)-3-butyn-2-ol
• 422308-84-7

• Inchi： 1S/C8H8OS/c1-7(9)4-5-8-3-2-6-10-8/h2-3,6-7,9H,1H3
• InChI Key： KDVUBDGISSHKRY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC(C)O

Computed Properties

• Exact Mass: 152.02958605Da
• Monoisotopic Mass: 152.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-(thiophen-2-yl)but-3-yn-2-ol

Introduction to 4-(Thiophen-2-yl)but-3-yn-2-ol (CAS No. 422308-84-7)

4-(Thiophen-2-yl)but-3-yn-2-ol (CAS No. 422308-84-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceutical development and advanced materials synthesis.

The molecular structure of 4-(thiophen-2-yl)but-3-yn-2-ol consists of a thiophene ring attached to a butynol moiety, which imparts distinct chemical and physical properties. The presence of the thiophene ring provides aromatic stability and electronic conjugation, while the butynol group introduces reactivity and functional versatility. These characteristics make 4-(thiophen-2-yl)but-3-yn-2-ol an attractive candidate for a wide range of chemical reactions and material applications.

In the realm of medicinal chemistry, 4-(thiophen-2-yl)but-3-yn-2-ol has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various therapeutic areas. For instance, researchers have utilized this compound as a key intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The ability to introduce functional groups at specific positions within the molecule allows for fine-tuning of pharmacological properties, enhancing drug efficacy and selectivity.

Beyond pharmaceutical applications, 4-(thiophen-2-yl)but-3-yn-2-ol has also found use in materials science. Its unique combination of aromaticity and reactivity makes it suitable for the synthesis of advanced materials with tailored properties. For example, it has been employed in the development of conductive polymers and organic semiconductors, which are crucial components in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to modify the molecular structure through chemical reactions allows for the creation of materials with enhanced electrical conductivity and optical properties.

The synthetic accessibility of 4-(thiophen-2-yl)but-3-yn-2-ol is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported for its preparation, including palladium-catalyzed cross-coupling reactions and copper-mediated cyclizations. These methods provide efficient and scalable pathways for producing high-purity compounds, facilitating their application in both academic and industrial settings.

In addition to its synthetic versatility, 4-(thiophen-2-yl)but-3-yn-2-ol exhibits favorable solubility properties in common organic solvents, which is advantageous for solution-based processing techniques. This property is particularly important in materials science applications where uniform dispersion and film formation are critical for device performance.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 4-(thiophen-2-y l)but -3 -y n - 2 -o l strong > have shown that it exhibits low toxicity to aquatic organisms and minimal environmental persistence. This favorable profile makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In conclusion, 4-(thiophen - 2 - y l)b u t - 3 - y n - 2 - o l (CAS No . 4 2 2 3 0 8 - 8 4 - 7) strong > is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, synthetic accessibility, and favorable properties make it an invaluable tool for researchers and developers working on innovative solutions in medicinal chemistry, materials science, and beyond.